Cas no 105534-77-8 (Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-)

Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato- structure
105534-77-8 structure
Product Name:Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-
CAS No:105534-77-8
MF:C7HClF3NO
MW:207.537151098251
CID:1155454
Update Time:2024-07-26

Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-
    • Inchi: 1S/C7HClF3NO/c8-3-1-4(12-2-13)6(10)7(11)5(3)9/h1H
    • InChI Key: FHGAHUQPBVXMTH-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC(N=C=O)=C(F)C(F)=C1F

Computed Properties

  • Exact Mass: 206.96993

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 238.1±40.0 °C(Predicted)
  • PSA: 29.43
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